Gvidaakkvvnvlknlf-(NH2)
Description
Gvidaakkvvnvlknlf-(NH2) is a natural product found in Uperoleia mjobergii with data available.
Scientific Research Applications
Photocatalysis for Micropollutant Degradation
A study by Li et al. (2019) demonstrated the use of NH2-MIL-53(Fe), a component similar to Gvidaakkvvnvlknlf-(NH2), in a g-C3N4/PDI@MOF heterojunction. This heterojunction was applied as a photocatalyst for the efficient degradation of pharmaceutical and phenolic micropollutants under visible LED light (Li et al., 2019).
Gene Delivery and Nanomaterials
Yu et al. (2016) explored silica-based nanoparticles for gene delivery, focusing on the impact of particle size on gene transfection efficiency. Amine-modified monodisperse Stöber spheres (NH2-SS), a component related to Gvidaakkvvnvlknlf-(NH2), were used, highlighting the importance of particle size in silica-based gene delivery systems (Yu et al., 2016).
Metal-Organic Frameworks for Photocatalysis
Research by Pan et al. (2020) involved the development of a stable AgI/UiO-66(NH2) heterojunction as an efficient photocatalyst for the degradation of tetracycline under visible light. This study illustrates the potential application of NH2-functionalized metal-organic frameworks in water remediation (Pan et al., 2020).
Electrochemical Sensing
A study by Dang et al. (2020) demonstrated the development of an enzyme-free electrochemical sensor for H2O2 detection using a Cu-based metal-organic framework (Cu-MOF) grafted with ammoniated Au nanoparticles (AuNPs-NH2), similar in function to Gvidaakkvvnvlknlf-(NH2). This research highlights the application of MOF-based composites in electrochemical sensing (Dang et al., 2020).
properties
bioactivity |
Antibacterial |
|---|---|
sequence |
GVIDAAKKVVNVLKNLF |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![His-[D-2-ME-Trp]-Ala](/img/structure/B1575575.png)
![cyclo[Ala-Ile-Ser-Cys(1)-Gly-Glu-Thr-Cys(2)-Phe-Lys-Phe-Lys-Cys(3)-Tyr-Thr-Pro-Arg-Cys(1)-Ser-Cys(2)-Ser-Tyr-Pro-Val-Cys(3)-Lys-Ser]](/img/structure/B1575594.png)